Cas no 397844-37-0 (1-Benzyl 2-methyl 2-(trifluoromethyl)-2,3,4,7-tetrahydroazepine-1,2-dicarboxylate)

• Product Name: 1-Benzyl 2-methyl 2-(trifluoromethyl)-2,3,4,7-tetrahydroazepine-1,2-dicarboxylate
• CAS No: 397844-37-0
• MF: C₁₇H₁₈F₃NO₄
• MW: 357.324335575104
• MDL: MFCD07779951
• CID: 4713827
• Update Time: 2023-08-16

1-Benzyl 2-methyl 2-(trifluoromethyl)-2,3,4,7-tetrahydroazepine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-BENZYL 2-METHYL 2-(TRIFLUOROMETHYL)-2,3,4,7-TETRAHYDROAZEPINE-1,2-DICARBOXYLATE
• 1-BENZYL 2-METHYL 2-(TRIFLUOROMETHYL)-2,3,4,7-TETRAHYDRO-1H-AZEPINE-1,2-DICARBOXYLATE
• (Z)-1-benzyl 2-methyl 2-(trifluoromethyl)-3,4-dihydro-1H-azepine-1,2(2H,7H)-dicarboxylate
• 1-Benzyl 2-methyl 2-(trifluoromethyl)-2,3,4,7-tetrahydroazepine-1,2-dicarboxylate

• MDL： MFCD07779951
• Inchi： 1S/C17H18F3NO4/c1-24-14(22)16(17(18,19)20)10-6-3-7-11-21(16)15(23)25-12-13-8-4-2-5-9-13/h2-5,7-9H,6,10-12H2,1H3
• InChI Key： WTYFZIHCYFNLEK-UHFFFAOYSA-N
• SMILES： FC(C1(C(=O)OC)CCC=CCN1C(=O)OCC1C=CC=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 515
• XLogP3: 3.6
• Topological Polar Surface Area: 55.8